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Compound of Interest

Compound Name: 2-aminoacetic acid

Cat. No.: B1601395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 1 Molar (M) stock solution

of glycine. Glycine, the simplest amino acid, is a fundamental component in a vast array of

biological buffers and laboratory reagents. It is crucial in techniques such as SDS-PAGE (Tris-

Glycine buffer systems), serves as a neurotransmitter, and is used in various cell culture and

biopharmaceutical applications. A precisely prepared 1M stock solution is a versatile and

essential reagent for any life sciences laboratory, ensuring consistency and accuracy in

experimental setups.

Quantitative Data Summary
The preparation of a 1M glycine solution is based on its molecular weight. The following table

summarizes the required mass of glycine for commonly prepared laboratory volumes.
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Parameter Value

Chemical Formula C₂H₅NO₂[1][2]

Molecular Weight (MW) 75.07 g/mol [2][3]

Mass of Glycine for 1M Solution

For 10 mL 0.751 g[3]

For 100 mL 7.51 g

For 500 mL 37.54 g

For 1 L 75.07 g

Experimental Protocol
This protocol outlines the steps to prepare a 1M glycine stock solution. Glycine is readily

soluble in water at room temperature (25 g/100 mL at 25°C), so heating is generally not

required.

Materials and Equipment:

Glycine (reagent grade, crystalline powder)

High-purity distilled or deionized water (dH₂O)

Analytical balance

Weigh paper or weigh boat

Appropriate size beaker or flask

Graduated cylinder or volumetric flask for accurate volume measurement

Magnetic stirrer and stir bar

Spatula

Storage bottle (glass or polypropylene, sterile)
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0.22 µm or 0.45 µm sterile filter unit (optional, for sterilization)

Autoclave (optional, for sterilization)

Procedure:

Calculation of Required Mass: Determine the desired final volume of the 1M glycine solution.

Use the table above or the following formula to calculate the mass of glycine needed:

Mass (g) = 1 mol/L × 75.07 g/mol × Final Volume (L)[3]

Weighing Glycine: Place a weigh boat on the analytical balance and tare it. Carefully weigh

out the calculated mass of glycine powder using a spatula.

Dissolution:

Add approximately 80% of the final desired volume of dH₂O to a beaker or flask containing

a magnetic stir bar.

Place the beaker on a magnetic stirrer.

Slowly add the weighed glycine powder to the water while the solution is stirring. Continue

stirring until all glycine crystals are completely dissolved.

Final Volume Adjustment:

Once the glycine is fully dissolved, carefully transfer the solution to a volumetric flask or an

appropriate graduated cylinder.

Rinse the original beaker with a small amount of dH₂O and add the rinse water to the

volumetric flask to ensure a complete transfer of the solute.

Add dH₂O to bring the solution to the final desired volume. Ensure the bottom of the

meniscus is aligned with the volume mark on the flask.

pH Consideration: For a stock solution, pH adjustment is typically not necessary. The natural

pH of a glycine solution is slightly acidic. Any required pH adjustment should be performed
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when preparing the final working buffer from this stock solution (e.g., adjusting a Tris-Glycine

buffer with HCl or NaOH).

Sterilization and Storage:

For applications requiring sterility, the solution can be sterilized by filtering it through a 0.22

µm sterile filter unit into a sterile storage bottle.

Alternatively, the solution can be autoclaved.[4]

Store the 1M glycine solution at room temperature.[2]

Workflow for 1M Glycine Solution Preparation
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Caption: Workflow diagram illustrating the step-by-step protocol for preparing a 1M glycine

stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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